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Compound of Interest

Compound Name: 2-Hydroxy-6-methylbenzonitrile

Cat. No.: B1316493 Get Quote

CAS Number: 73289-66-4

This technical guide provides a comprehensive overview of 2-Hydroxy-6-methylbenzonitrile,

a significant chemical intermediate in various fields, particularly in the synthesis of

pharmaceuticals and other bioactive molecules. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its

properties, synthesis, and potential applications.

Chemical and Physical Properties
2-Hydroxy-6-methylbenzonitrile is a white crystalline solid.[1] It is recognized for its role as a

crucial intermediate in organic synthesis.[1] A summary of its key physical and chemical

properties is presented below.
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Property Value Reference

CAS Number 73289-66-4 [2][3]

Molecular Formula C₈H₇NO [2]

Molecular Weight 133.15 g/mol [2]

Boiling Point 272.3°C at 760 mmHg [2][4]

Flash Point 118.5°C [2][4]

Density 1.17 g/cm³ [2][4]

Appearance White crystalline solid [1]

Note: Specific data on melting point and solubility for 2-Hydroxy-6-methylbenzonitrile are not

readily available in the cited sources. For the related compound 2-hydroxybenzonitrile, the

melting point is reported as 92-95°C, and it is soluble in ethanol and acetone with limited

solubility in water.[5]

Spectroscopic Data
Detailed experimental spectra for 2-Hydroxy-6-methylbenzonitrile are not widely published.

However, based on the analysis of similar compounds, the following characteristic spectral

features can be anticipated.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methyl group protons, and the hydroxyl proton. The chemical shifts and splitting

patterns of the aromatic protons would be indicative of the substitution pattern on the

benzene ring.

¹³C NMR: The carbon NMR spectrum would display unique resonances for each carbon

atom in the molecule, including the carbon of the nitrile group, the carbons of the benzene

ring, and the methyl carbon.

IR Spectroscopy: The infrared spectrum would be characterized by absorption bands

corresponding to the O-H stretching of the hydroxyl group, the C≡N stretching of the nitrile

group, C-H stretching of the aromatic ring and the methyl group, and C=C stretching of the
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aromatic ring. For instance, the C≡N stretching vibration in benzonitriles typically appears in

the region of 2220-2240 cm⁻¹.

Safety and Hazard Information
2-Hydroxy-6-methylbenzonitrile is classified as a hazardous substance. The GHS hazard

statements and pictograms are summarized below.

Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

H402 Harmful to aquatic life.

GHS Pictogram:

alt text

Precautionary Statements:

Users should handle this chemical with appropriate personal protective equipment, including

gloves and eye protection, in a well-ventilated area.[3] Avoid breathing dust and prevent its

release into the environment.[3] For detailed safety precautions, refer to the material safety

data sheet (MSDS).[3][4]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-Hydroxy-6-
methylbenzonitrile is not readily available in the reviewed literature, a general synthetic

approach can be inferred from the synthesis of related hydroxybenzonitrile derivatives. A

common method involves the dehydration of the corresponding aldoxime.

Below is a generalized workflow for the synthesis of a hydroxybenzonitrile from a

salicylaldehyde, which could be adapted for 2-Hydroxy-6-methylbenzonitrile starting from 2-

hydroxy-6-methylbenzaldehyde.
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General Synthetic Workflow for Hydroxybenzonitriles

Starting Material
(e.g., 2-Hydroxy-6-methylbenzaldehyde)

Intermediate
(e.g., 2-Hydroxy-6-methylbenzaldoxime)

Reaction with
Hydroxylamine

Product
(2-Hydroxy-6-methylbenzonitrile)

Dehydration
(e.g., with Acetic Anhydride)
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Hypothetical Mechanism of Antimicrobial Action

2-Hydroxy-6-methylbenzonitrile

Bacterial Cell Membrane

Interaction

Inhibition of Essential Enzymes

Disruption of Membrane Integrity

Leakage of Intracellular Components

Bacterial Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxy-6-
methylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316493#2-hydroxy-6-methylbenzonitrile-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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